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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B15622471 Get Quote

Technical Support Center: CY5.5-COOH Chloride
Welcome to the technical support center for CY5.5-COOH chloride. This resource is designed

to assist researchers, scientists, and drug development professionals in overcoming challenges

related to the solubility of CY5.5-COOH chloride in aqueous media during their experiments.

Frequently Asked Questions (FAQs)
Q1: Why is my CY5.5-COOH chloride not dissolving in my aqueous buffer?

A1: CY5.5-COOH chloride is a non-sulfonated cyanine dye, which gives it limited solubility in

aqueous solutions.[1][2][3][4] It is considered practically insoluble in water.[5] To achieve a

working concentration for experiments like bioconjugation, it is necessary to first dissolve the

dye in a compatible organic co-solvent such as dimethyl sulfoxide (DMSO) or N,N-

dimethylformamide (DMF).[4][6][7][8]

Q2: What is the recommended procedure for dissolving CY5.5-COOH chloride?

A2: The standard method is to first prepare a stock solution of CY5.5-COOH chloride in an

anhydrous organic solvent like DMSO.[9] This stock solution can then be added dropwise to

your aqueous reaction mixture while vortexing to ensure proper mixing and minimize

precipitation.

Q3: Can I dissolve CY5.5-COOH chloride directly in water?
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A3: Direct dissolution in water is not recommended due to the dye's poor aqueous solubility,

which is reported to be less than 1 µM.[5] Attempting to do so will likely result in incomplete

dissolution and the formation of aggregates, which can negatively impact your experiment.[6]

Q4: What is the difference in solubility between CY5.5-COOH chloride and sulfonated CY5.5?

A4: The presence of sulfonic acid groups in sulfonated cyanine dyes dramatically increases

their water solubility.[5][6] While CY5.5-COOH chloride is poorly soluble in water, its sulfonated

counterpart is readily soluble.[10] If your experimental conditions cannot tolerate organic co-

solvents, consider using a sulfonated version of the dye.

Q5: How does pH affect the solubility and stability of CY5.5-COOH chloride?

A5: While the fluorescence of the core CY5.5 dye is generally stable across a pH range of 3.5

to 8.3, the pH of your buffer is critical during bioconjugation reactions.[11] For activating the

carboxylic acid group with EDC/NHS, a pH range of 4.5-6.0 is optimal.[8][12] For the

subsequent reaction with primary amines, a pH of 7.0-8.5 is recommended.[11] Extreme pH

values can lead to the degradation of the dye.[5]

Troubleshooting Guide
Issue: The CY5.5-COOH chloride precipitates out of solution when added to my aqueous

buffer.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.lumiprobe.com/p/cy55-carboxylic-acid
https://broadpharm.com/product/bp-22274
https://www.benchchem.com/product/b15622471?utm_src=pdf-body
https://www.lumiprobe.com/p/cy55-carboxylic-acid
https://broadpharm.com/product/bp-22274
https://www.benchchem.com/product/b15622471?utm_src=pdf-body
https://www.lumiprobe.com/p/sulfo-cy55-carboxylic-acid
https://www.benchchem.com/product/b15622471?utm_src=pdf-body
https://www.benchchem.com/pdf/Effect_of_pH_on_Cy5_fluorescence_intensity.pdf
https://www.researchgate.net/post/How_to_do_EDC-sulfo_NHS_activation_of_small_molecules_with_COOH_group
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0017125_EDC_UG.pdf
https://www.benchchem.com/pdf/Effect_of_pH_on_Cy5_fluorescence_intensity.pdf
https://www.lumiprobe.com/p/cy55-carboxylic-acid
https://www.benchchem.com/product/b15622471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause Solution

High concentration of dye in the final solution.

Reduce the final concentration of the CY5.5-

COOH chloride in your reaction mixture. It may

be necessary to perform the reaction at a lower

dye concentration and for a longer duration.

Rapid addition of the dye stock solution.

Add the organic stock solution of the dye to your

aqueous buffer slowly and dropwise while

vigorously vortexing or stirring. This helps to

disperse the dye molecules before they have a

chance to aggregate.

Buffer incompatibility.

Ensure your buffer components are compatible

with the dye and the organic co-solvent. High

salt concentrations may decrease the solubility

of the dye. Consider using a buffer with a lower

ionic strength.

Low temperature.

Some cyanine dyes have reduced solubility at

lower temperatures. Try performing the initial

mixing at room temperature.

Issue: My bioconjugation reaction with CY5.5-COOH chloride has a low yield.
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Possible Cause Solution

Incorrect pH for EDC/NHS activation.

The activation of the carboxylic acid group of

CY5.5-COOH with EDC and NHS is most

efficient at a pH between 4.5 and 6.0. Use a

buffer such as MES at this pH for the activation

step.

Incorrect pH for amine coupling.

The reaction of the activated NHS-ester with

primary amines (e.g., on a protein) is most

efficient at a pH between 7.0 and 8.5. After the

initial activation, adjust the pH of the reaction

mixture accordingly.

Hydrolysis of EDC and/or the NHS-ester.

Prepare fresh solutions of EDC and NHS

immediately before use, as they are susceptible

to hydrolysis. The activated NHS-ester is also

prone to hydrolysis, especially at higher pH

values, so proceed with the amine coupling step

promptly after activation.

Presence of primary amines in the buffer.

Buffers containing primary amines, such as Tris,

will compete with your target molecule for

reaction with the activated dye. Use a non-

amine-containing buffer like PBS or MES for the

conjugation reaction.

Quantitative Data Summary
The following table summarizes the key quantitative properties of CY5.5-COOH chloride and

its sulfonated counterpart.
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Property

CY5.5-COOH

chloride (non-

sulfonated)

Sulfo-CY5.5-COOH

(sulfonated)
Reference(s)

Molecular Weight ~619.2 g/mol Varies by salt form [10]

Aqueous Solubility < 1 µM (< 1 mg/L) 0.39 M (400 g/L) [5][10]

Solubility in DMSO 50 mg/mL (85.80 mM) Well soluble [9][10]

Excitation Maximum

(λmax)
~673-675 nm ~673 nm [13][14]

Emission Maximum

(λmax)
~707 nm ~694 nm [13][14]

Molar Extinction

Coefficient (ε)
~209,000 M⁻¹cm⁻¹ ~209,000 M⁻¹cm⁻¹ [13]

Experimental Protocols
Protocol 1: Preparation of a CY5.5-COOH Chloride Stock
Solution

Materials:

CY5.5-COOH chloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Procedure:

1. Allow the vial of CY5.5-COOH chloride powder to equilibrate to room temperature before

opening to prevent moisture condensation.

2. Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

solution concentration (e.g., 10 mg/mL).

3. Vortex the solution thoroughly until all the dye has dissolved. Gentle heating or sonication

may be used to aid dissolution.[9]
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4. Store the stock solution at -20°C, protected from light and moisture. For long-term storage,

aliquot into single-use vials to avoid repeated freeze-thaw cycles.

Protocol 2: Bioconjugation of an Amine-Containing
Molecule with CY5.5-COOH Chloride using EDC/NHS
Chemistry

Materials:

CY5.5-COOH chloride stock solution in DMSO

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-Hydroxysulfosuccinimide)

Activation Buffer (e.g., 0.1 M MES, pH 5.5)

Coupling Buffer (e.g., 1X PBS, pH 7.4)

Amine-containing molecule (e.g., protein, peptide) in Coupling Buffer

Quenching solution (e.g., 1 M Tris-HCl, pH 8.5)

Purification column (e.g., desalting column)

Procedure:

1. Activation of CY5.5-COOH:

1. In a microcentrifuge tube, add the desired amount of CY5.5-COOH chloride from the

DMSO stock solution to the Activation Buffer.

2. Prepare fresh solutions of EDC and Sulfo-NHS in the Activation Buffer.

3. Add a molar excess of EDC and Sulfo-NHS to the CY5.5-COOH solution. A typical

starting molar ratio is 1:5:10 (CY5.5-COOH:EDC:Sulfo-NHS).

4. Incubate the mixture for 15-30 minutes at room temperature, protected from light.
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2. Conjugation to the Amine-Containing Molecule:

1. Add the activated CY5.5-COOH mixture to your amine-containing molecule in the

Coupling Buffer. The pH of the final reaction mixture should be between 7.0 and 8.5.

2. Incubate the reaction for 1-2 hours at room temperature, or overnight at 4°C, with gentle

mixing and protected from light.

3. Quenching and Purification:

1. Quench the reaction by adding the quenching solution to a final concentration of 50-100

mM.

2. Purify the labeled conjugate from excess dye and reaction byproducts using a desalting

column or dialysis, according to the manufacturer's instructions.

Visualizations
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Purification

Dissolve CY5.5-COOH
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Activate CY5.5-COOH with
EDC and Sulfo-NHS
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and Sulfo-NHS solutions

Prepare amine-containing
molecule in buffer

Conjugate to target molecule
(pH 7.4) Quench reaction Purify conjugate

(e.g., desalting column) Labeled Conjugate

Click to download full resolution via product page

Caption: Experimental workflow for bioconjugation with CY5.5-COOH.
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Problem: Poor solubility or
precipitation of CY5.5-COOH

Did you dissolve the dye in an
organic solvent (e.g., DMSO)

 an organic solvent (e.g., DMSO)
before adding to the aqueous buffer?

Dissolve dye in anhydrous
DMSO to make a stock solution.

No

Was the dye stock added
slowly with vortexing?

Yes

Add dye stock dropwise to the
buffer with vigorous mixing.

No

Is the final dye
concentration too high?

Yes

Reduce the final concentration
of the dye in the reaction.

Yes

Solubility issue resolved.

No

Click to download full resolution via product page

Caption: Troubleshooting guide for CY5.5-COOH solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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